Cas no 87828-91-9 (1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-)
87828-91-9 structure
Product Name:1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-
CAS No:87828-91-9
MF:C15H13NO
MW:223.269823789597
CID:651929
PubChem ID:13127038
Update Time:2025-04-19
1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)-
- 3-(2,6-dimethylphenyl)-1,2-benzoxazole
- 87828-91-9
- DTXSID40520156
- 3-(2,6-dimethylphenyl)benzo[d]isoxazole
-
- Inchi: 1S/C15H13NO/c1-10-6-5-7-11(2)14(10)15-12-8-3-4-9-13(12)17-16-15/h3-9H,1-2H3
- InChI Key: BQZDSCDXHRFDII-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C2C(C)=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 223.099714038g/mol
- Monoisotopic Mass: 223.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
1,2-Benzisoxazole, 3-(2,6-dimethylphenyl)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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